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Compound of Interest

Compound Name:
(S)-N-Carbobenzyloxy-4-amino-2-

hydroxybutyric acid

Cat. No.: B044105 Get Quote

An In-depth Technical Guide on the Molecular Weight of (S)-N-Carbobenzyloxy-4-amino-2-
hydroxybutyric acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of (S)-N-
Carbobenzyloxy-4-amino-2-hydroxybutyric acid, a compound of interest in various research

and development applications.

Molecular Formula
The chemical formula for (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid is

C12H15NO5.[1][2][3] This formula indicates that each molecule of the compound is composed

of 12 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms.

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard

atomic weights for the constituent elements are:

Carbon (C): approximately 12.011 atomic mass units (amu)[4][5]

Hydrogen (H): approximately 1.008 amu[6][7][8]
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Nitrogen (N): approximately 14.007 amu[9][10][11]

Oxygen (O): approximately 15.999 amu[12][13][14]

The molecular weight of C12H15NO5 is calculated as follows:

(12 × 12.011) + (15 × 1.008) + (1 × 14.007) + (5 × 15.999) = 144.132 + 15.120 + 14.007 +

79.995 = 253.254 amu

The molecular weight is often expressed in grams per mole ( g/mol ), and for this compound, it

is approximately 253.25 g/mol .[1][3]

Data Presentation
The following table summarizes the atomic composition and contribution of each element to the

total molecular weight of (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid.

Element Symbol
Number of
Atoms

Standard
Atomic Weight
(amu)

Total
Contribution
to Molecular
Weight (amu)

Carbon C 12 12.011 144.132

Hydrogen H 15 1.008 15.120

Nitrogen N 1 14.007 14.007

Oxygen O 5 15.999 79.995

Total 33 253.254

Experimental Protocols
The determination of the molecular weight of a compound like (S)-N-Carbobenzyloxy-4-
amino-2-hydroxybutyric acid is typically achieved through mass spectrometry. A detailed

experimental protocol for this technique is as follows:
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Objective: To determine the molecular weight of (S)-N-Carbobenzyloxy-4-amino-2-
hydroxybutyric acid using electrospray ionization mass spectrometry (ESI-MS).

Materials:

(S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid sample

High-purity solvent (e.g., methanol or acetonitrile)

Volatile acid (e.g., formic acid)

Mass spectrometer with an ESI source

Procedure:

Sample Preparation: A dilute solution of the analyte is prepared by dissolving a small amount

of (S)-N-Carbobenzyloxy-4-amino-2-hydroxybutyric acid in the chosen solvent. A

common concentration is in the range of 1-10 µg/mL. To promote ionization, a small amount

of formic acid (typically 0.1% by volume) is added to the solution.

Instrument Setup: The mass spectrometer is calibrated using a known standard. The ESI

source parameters, such as capillary voltage, nebulizing gas flow rate, and drying gas

temperature, are optimized for the analyte.

Infusion: The sample solution is introduced into the ESI source at a constant flow rate using

a syringe pump.

Ionization: In the ESI source, a high voltage is applied to the capillary tip, creating a fine

spray of charged droplets. The solvent evaporates from these droplets, leading to the

formation of gas-phase ions of the analyte.

Mass Analysis: The ions are guided into the mass analyzer of the spectrometer, which

separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.
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Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak. For this compound, a prominent peak is expected at an m/z corresponding to the

protonated molecule [M+H]+, which would be approximately 254.261.

Visualization
The following diagram illustrates the logical relationship in the calculation of the molecular

weight.

Atomic Composition Atomic Weights (amu) Calculation

Carbon (C)
12 atoms

12.011

Hydrogen (H)
15 atoms 1.008

Nitrogen (N)
1 atom 14.007

Oxygen (O)
5 atoms 15.999

12 * 12.011 = 144.132

15 * 1.008 = 15.120

1 * 14.007 = 14.007

5 * 15.999 = 79.995

Sum Molecular Weight
253.254 amu

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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